(E)-4-(Dimethylamino)-N-[1-[4-(3,5-dimethylpyrazol-1-yl)-3-fluorophenyl]ethyl]but-2-enamide
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Description
(E)-4-(Dimethylamino)-N-[1-[4-(3,5-dimethylpyrazol-1-yl)-3-fluorophenyl]ethyl]but-2-enamide is a useful research compound. Its molecular formula is C19H25FN4O and its molecular weight is 344.434. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Enaminone Derivatives : Studies have detailed the synthesis of various enaminone derivatives, including reactions with nucleophiles to produce compounds with significant anti-inflammatory and antimicrobial activities. For example, compounds synthesized from reactions involving dimethylamino components have shown high anti-inflammatory activity and considerable antimicrobial effects (Ahmed, 2017) Consensus.
Antitumor and Antimicrobial Activities : Novel compounds incorporating the dimethylamino moiety have been synthesized and evaluated for their antitumor, antioxidant, and antimicrobial activities. Certain derivatives exhibited moderate effects against bacterial and fungal species, highlighting their potential in developing new therapeutic agents (Abdel‐Aziz et al., 2008; El‐Borai et al., 2013) Consensus, Consensus.
Cytotoxic Activity : The cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized from reactions involving dimethylamino groups, was tested against various cancer cell lines, with some compounds displaying potent cytotoxicity. This suggests their potential application in cancer therapy (Deady et al., 2003) Consensus.
properties
IUPAC Name |
(E)-4-(dimethylamino)-N-[1-[4-(3,5-dimethylpyrazol-1-yl)-3-fluorophenyl]ethyl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25FN4O/c1-13-11-14(2)24(22-13)18-9-8-16(12-17(18)20)15(3)21-19(25)7-6-10-23(4)5/h6-9,11-12,15H,10H2,1-5H3,(H,21,25)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWTJTLWQPXWIDP-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=C(C=C(C=C2)C(C)NC(=O)C=CCN(C)C)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NN1C2=C(C=C(C=C2)C(C)NC(=O)/C=C/CN(C)C)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.